Cas no 2228117-05-1 (tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate
• CAS No: 2228117-05-1
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6346554
• PubChem ID: 165980940
• Update Time: 2025-06-07

tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate
• EN300-1903767
• 2228117-05-1
• tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)14-7-5-6-9(14)10(15)8-13-4/h9-10,13,15H,5-8H2,1-4H3
• InChI Key： JIDSEAACSIPXLD-UHFFFAOYSA-N
• SMILES： OC(CNC)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate

tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate (CAS No. 2228117-05-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary butyl esters, which are widely used in the synthesis of bioactive molecules. The structure of this compound is characterized by a pyrrolidine ring, a hydroxyl group, a methylamino group, and a tert-butyl ester moiety, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of peptide analogs and bioisosteres, which are crucial for drug discovery. The hydroxyl and methylamino groups in the molecule provide sites for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties.

The synthesis of tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate involves a multi-step process that typically includes nucleophilic substitution, condensation, and esterification reactions. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for large-scale applications in the pharmaceutical industry.

In terms of physical properties, tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate exhibits a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The molecule's stability under mild to moderate reaction conditions further enhances its utility in synthetic chemistry.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability. Preclinical studies have demonstrated that formulations incorporating tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate exhibit enhanced efficacy in treating various diseases, including cancer and inflammatory disorders.

Moreover, tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate has shown potential as a chiral auxiliary in asymmetric synthesis. Its chiral center provides an excellent platform for enantioselective reactions, which are critical in the production of optically active compounds. Recent breakthroughs in asymmetric catalysis have further expanded its role in this area, enabling the synthesis of complex molecules with high enantiomeric excess.

In conclusion, tert-butyl 2-1-hydroxy-2-(methylamino)ethylpyrrolidine-1-carboxylate (CAS No. 2228117-05